Cromolyn

• CAS: 15826-37-6; 16110-51-3
• Molecular Formula: C23H16O11
• Molecular Weight: 468.4 g/mol
• InChI: InChI=1S/C23H16O11/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30)
• InChIKey: IMZMKUWMOSJXDT-UHFFFAOYSA-N
• Solubility: ODORLESS; HYGROSCOPIC; TASTELESS BUT WITH SLIGHTLY BITTER AFTERTASTE; MELTS @ ABOUT 261 °C; INSOL IN ORG SOLVENTS; DOES NOT EXHIBIT POLYMORPHISM; PKA DIFFICULT TO MEASURE BUT BELIEVED BY ANALOGY WITH SIMILAR MONOCHROMES TO BE ABOUT 1.5 TO 2; SOME DEGRADATION PRODUCTS CAN BE DETECTED AFTER PROLONGED EXPOSURE TO UV LIGHT; UNSTABLE IN ALKALINE SOLN /CROMOLYN DISODIUM/; 100 MG SOL IN 1 ML WATER @ 20 °C; PRACTICALLY INSOL IN CHLOROFORM & ALCOHOL /CROMOLYN DISODIUM/; 3.58e-02 g/L

Cromolyn Sodium: Baseline Characterization and Procurement Context for a First-Generation Mast Cell Stabilizer

Cromolyn sodium (disodium cromoglycate; CAS 15826-37-6; 16110-51-3) is a synthetic chromone derivative and the prototypical mast cell stabilizer used prophylactically for allergic conditions including asthma, allergic rhinitis, and allergic conjunctivitis [1]. The compound acts primarily by inhibiting the degranulation of sensitized mast cells, thereby preventing the release of histamine, leukotrienes, and other inflammatory mediators upon allergen exposure [2]. As a first-generation agent in the cromone class, cromolyn sodium serves as the historical benchmark against which newer mast cell stabilizers and anti-allergic agents are compared; however, its clinical utility is characterized by the need for frequent prophylactic dosing and variable efficacy across different mast cell populations, necessitating careful evaluation against alternatives such as nedocromil sodium, lodoxamide, and ketotifen for specific research or therapeutic applications [3].

Mast cell degranulation inhibitor Prototypical first-generation reference compound for comparative mast cell stabilizer research.

Tissue-specific response context Human conjunctival mast cell assays show limited inhibition; species and tissue heterogeneity may influence model selection.

Prophylactic study design Frequent dosing required; suitable for prolonged-duration prophylaxis models in exercise-induced bronchoconstriction research.

• [1] PubChem. Cromolyn Sodium (Compound Summary). National Center for Biotechnology Information. CID 23663949. View Source
• [2] DrugBank. Cromolyn Sodium (DB01003). View Source
• [3] Yanni JM, Miller ST, Gamache DA, Spellman JM, Xu S, Sharif NA. Comparative effects of topical ocular anti-allergy drugs on human conjunctival mast cells. Ann Allergy Asthma Immunol. 1997 Dec;79(6):541-5. View Source

Why Cromolyn Sodium Cannot Be Readily Substituted by Other Mast Cell Stabilizers or Anti-Allergic Agents

Substitution of cromolyn sodium with other in-class mast cell stabilizers or alternative anti-allergic agents is not pharmacologically straightforward due to fundamental differences in receptor targets, species-specific and tissue-specific mast cell heterogeneity responses, and distinct clinical effect profiles. While cromolyn sodium was recently identified as a potent agonist of G-protein-coupled receptor 35 (GPR35) [1], other mast cell stabilizers such as lodoxamide and bufrolin exhibit significantly higher potency at this receptor [2]. Furthermore, cromolyn sodium shows marked functional inactivity in human conjunctival and certain primate mast cell populations, where nedocromil and olopatadine demonstrate measurable efficacy [3]. Clinically, despite comparable protection against exercise-induced bronchoconstriction, cromolyn sodium differs from nedocromil in duration of action and symptom control magnitude in chronic asthma [4]. These compound-specific pharmacological and clinical distinctions preclude simple interchangeability and mandate evidence-based selection based on the specific experimental or therapeutic context.

GPR35 pharmacology: Lodoxamide and bufrolin show reported higher potency at GPR35 than cromolyn, limiting its use as a primary probe for this receptor.

Human conjunctival mast cell assays: Cromolyn lacks significant histamine release inhibition; olopatadine demonstrates measurable activity in this tissue context.

Chronic asthma symptom research: Nedocromil has been associated with greater symptom-score endpoint improvement during corticosteroid dose reduction in clinical studies.

• [1] Yang Y, Lu JY, Wu X, Summer S, Whoriskey J, Saris C, Reagan JD. G-protein-coupled receptor 35 is a target of the asthma drugs cromolyn disodium and nedocromil sodium. Pharmacology. 2010;86(1):1-5. View Source
• [2] MacKenzie AE, Caltabiano G, Kent TC, Jenkins L, McCallum JE, Hudson BD, Nicklin SA, Fawcett L, Markwick R, Charlton SJ, Milligan G. The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35. Mol Pharmacol. 2014 Jan;85(1):91-104. View Source
• [3] Yanni JM, Miller ST, Gamache DA, Spellman JM, Xu S, Sharif NA. Comparative effects of topical ocular anti-allergy drugs on human conjunctival mast cells. Ann Allergy Asthma Immunol. 1997 Dec;79(6):541-5. View Source
• [4] Lal S, Dorow PD, Venho KK, Chatterjee SS. Nedocromil sodium is more effective than cromolyn sodium for the treatment of chronic reversible obstructive airway disease. Chest. 1993 Aug;104(2):438-47. View Source

Quantitative Differentiation of Cromolyn Sodium from Key Comparators: An Evidence-Based Selection Guide

Cromolyn Sodium Lacks Antihistaminic (H1) Activity and Fails to Inhibit Human Conjunctival Mast Cells in Contrast to Olopatadine

Cromolyn sodium and pemirolast (100 nM to 1 mM) failed to significantly inhibit histamine release from human conjunctival mast cells, whereas olopatadine inhibited histamine release in a concentration-dependent manner with an IC50 of 653 µM [1]. Furthermore, cromolyn sodium did not exhibit significant H1 receptor binding activity (Ki > 10 µM), whereas olopatadine demonstrated potent H1 receptor binding with a Ki of 36 nM [1]. In primate (M. arctoides) bronchoalveolar lavage mast cells, cromolyn sodium was essentially inactive in inhibiting histamine release, while nedocromil sodium showed IC30 values of 2.1 × 10^-6 M for histamine, 2.3 × 10^-6 M for LTC4, and 1.9 × 10^-6 M for PGD2 [2].

Human Conjunctival Mast Cell Inhibition

Head-to-head

Cromolyn: no significant inhibition (100 nM–1 mM). Olopatadine: IC50 = 653 µM; H1 Ki = 36 nM.

Human conjunctival mast cell assay context; may not serve as positive control for ocular allergy models targeting this tissue.

Cadaver tissue; radioimmunoassay readout.

Evidence Dimension	Inhibition of anti-IgE-induced histamine release from human conjunctival mast cells
Target Compound Data	No significant inhibition (100 nM to 1 mM)
Comparator Or Baseline	Olopatadine: IC50 = 653 µM (concentration-dependent inhibition)
Quantified Difference	Cromolyn showed no significant inhibition; olopatadine achieved 28% inhibition (p < 0.05) at 100 µM
Conditions	Monodispersed human conjunctival mast cell suspension (5 × 10^3 cells) from cadaver tissue; 1- and 15-minute drug exposure; anti-human IgE challenge; histamine release quantified via radioimmunoassay.

Why This Matters

For ocular allergy models and formulations targeting human conjunctival mast cells, cromolyn sodium is not an appropriate positive control or active comparator due to its demonstrated lack of efficacy in this specific human tissue context.

• [1] Yanni JM, Miller ST, Gamache DA, Spellman JM, Xu S, Sharif NA. Comparative effects of topical ocular anti-allergy drugs on human conjunctival mast cells. Ann Allergy Asthma Immunol. 1997 Dec;79(6):541-5. View Source
• [2] Wells E, Jackson CG, Harper ST, Mann J, Eady RP. Characterization of primate bronchoalveolar mast cells. II. Inhibition of histamine, LTC4, and PGD2 release from primate bronchoalveolar mast cells and a comparison with rat peritoneal mast cells. J Immunol. 1986 Dec 15;137(12):3941-5. View Source

Cromolyn Sodium Exhibits Comparable Clinical Efficacy to Nedocromil in Exercise-Induced Asthma but with a Longer Duration of Action

In a double-blind, crossover trial of 12 adult patients with exercise-induced asthma (EIA), cromolyn sodium (20 mg via Spinhaler) and nedocromil sodium (4 mg via metered-dose inhaler) were compared at 20 minutes, 2 hours, and 4 hours post-dose. Both drugs were significantly better than placebo at 20 minutes. However, at 2 hours post-dose, only cromolyn sodium remained significantly different from placebo [1]. Direct comparison showed no significant difference in FEV1; the only significant difference was observed in forced expiratory flow between 25% and 75% of vital capacity (FEF25-75) at 2 hours [1]. In a pediatric study of 8 children with EIA, cromolyn sodium (10 mg) and nedocromil sodium (4 mg) via MDI with spacer provided equal protection against EIA [2].

Exercise-Induced Asthma Protection Duration

Trial context

At 2 h post-dose: cromolyn significantly different from placebo; nedocromil not significant. Acute protection (20 min) equivalent.

Longer-duration endpoint context for prophylaxis models; temporal protection profile differs.

12 patients, double-blind crossover, treadmill exercise.

Evidence Dimension	Protection against exercise-induced bronchoconstriction over time
Target Compound Data	Cromolyn sodium 20 mg: significantly different from placebo at 2 hours post-dose
Comparator Or Baseline	Nedocromil sodium 4 mg: not significantly different from placebo at 2 hours post-dose
Quantified Difference	Only cromolyn remained protective at 2 hours; direct comparison showed no significant difference in FEV1; significant difference in FEF25-75 at 2 hours
Conditions	12 adult asthmatic patients; treadmill exercise tests at 20 min, 2 h, and 4 h post-single dose; double-blind, crossover design; cromolyn via Spinhaler, nedocromil via MDI.

Why This Matters

For exercise-induced asthma prophylaxis where a longer duration of action is required, cromolyn sodium may offer a therapeutic advantage over nedocromil despite similar acute protective effects.

• [1] König P, Hordvik NL, Kreutz C. The preventive effect and duration of action of nedocromil sodium and cromolyn sodium on exercise-induced asthma (EIA) in adults. J Allergy Clin Immunol. 1987 Jan;79(1):64-8. View Source
• [2] de Benedictis FM, Tuteri G, Pazzelli P, Bertotto A, Bruni L, Vaccaro R. The effect of cromolyn sodium and nedocromil sodium administered by a pressurized aerosol with a spacer device on exercise-induced asthma in children. Mediators Inflamm. 1994;3(6):471-4. View Source

Cromolyn Sodium Is a Less Potent GPR35 Agonist Than Lodoxamide and Bufrolin

Cromolyn disodium was identified as a potent agonist of GPR35, a G-protein-coupled receptor expressed in human mast cells, basophils, and eosinophils, and implicated in asthma pathophysiology [1]. However, subsequent structure-activity relationship studies demonstrated that the related anti-allergic compounds lodoxamide and bufrolin act as high-potency agonists of human GPR35, exhibiting significantly greater potency than cromolyn disodium and nedocromil sodium [2]. The modest potency of cromolyn disodium and nedocromil sodium at GPR35 served as the basis for identifying these higher-potency alternatives, indicating that cromolyn is not the optimal chemical probe for studying GPR35-mediated pharmacology [2].

GPR35 Agonist Potency

Class-level

Cromolyn: modest potency. Lodoxamide/bufrolin: high potency agonists at human GPR35.

GPR35 pharmacology research context; higher-potency probes available.

Calcium flux and inositol phosphate assays.

Evidence Dimension	Agonist potency at human GPR35
Target Compound Data	Cromolyn disodium: modest potency
Comparator Or Baseline	Lodoxamide and bufrolin: high potency agonists
Quantified Difference	Lodoxamide and bufrolin are identified as high potency agonists relative to the modest potency of cromolyn disodium and nedocromil sodium
Conditions	Calcium flux and inositol phosphate accumulation assays in cells expressing human GPR35.

Why This Matters

For research focused on GPR35 as a therapeutic target in mast cell biology or asthma, lodoxamide or bufrolin should be selected as the preferred chemical probe rather than cromolyn sodium due to their superior potency.

• [1] Yang Y, Lu JY, Wu X, Summer S, Whoriskey J, Saris C, Reagan JD. G-protein-coupled receptor 35 is a target of the asthma drugs cromolyn disodium and nedocromil sodium. Pharmacology. 2010;86(1):1-5. View Source
• [2] MacKenzie AE, Caltabiano G, Kent TC, Jenkins L, McCallum JE, Hudson BD, Nicklin SA, Fawcett L, Markwick R, Charlton SJ, Milligan G. The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35. Mol Pharmacol. 2014 Jan;85(1):91-104. View Source

Cromolyn Sodium Is Clinically Inferior to Nedocromil for Chronic Reversible Obstructive Airway Disease Symptom Control

In a multicenter, double-blind, group comparative trial of 132 patients with chronic reversible obstructive airway disease maintained on inhaled corticosteroids (ICS), nedocromil sodium (4 mg QID) demonstrated significantly greater improvement in symptom scores compared to cromolyn sodium (2 mg QID) and placebo. Symptom scores for nedocromil were statistically significantly improved over both cromolyn sodium and placebo for both daytime and nighttime asthma [1]. Nedocromil-treated patients also demonstrated significant reduction in nighttime as-needed β2-agonist use compared with either placebo- or cromolyn sodium-treated groups. Only nedocromil-treated patients showed statistically significant improvement in morning PEFR versus placebo [1]. While both active drugs reduced symptoms, the level of symptom control with cromolyn sodium was less than that achieved by nedocromil [1].

Chronic Asthma Symptom Control

Head-to-head

Nedocromil showed significantly greater symptom score improvement vs. cromolyn; also reduced nighttime β2-agonist use.

Chronic asthma symptom endpoint context; nedocromil associated with reported greater symptom control in research settings.

132 patients, 6 weeks, 50% ICS dose reduction.

Evidence Dimension	Clinical symptom control in chronic asthma during 50% ICS dose reduction
Target Compound Data	Cromolyn sodium (2 mg QID): symptom control less than nedocromil; significant improvement over placebo for total symptom score
Comparator Or Baseline	Nedocromil sodium (4 mg QID): statistically significant improvement over cromolyn for daytime and nighttime asthma symptoms
Quantified Difference	Nedocromil showed statistically significant superior symptom control vs. cromolyn; nedocromil reduced nighttime β2-agonist use vs. both placebo and cromolyn; only nedocromil improved morning PEFR
Conditions	132 patients; 6-week treatment period; 50% reduction in inhaled corticosteroid dose during 4-week run-in; nedocromil 4 mg QID vs. cromolyn 2 mg QID vs. placebo.

Why This Matters

For chronic asthma management requiring symptom control during corticosteroid dose reduction, nedocromil sodium should be prioritized over cromolyn sodium based on superior clinical outcomes.

• [1] Lal S, Dorow PD, Venho KK, Chatterjee SS. Nedocromil sodium is more effective than cromolyn sodium for the treatment of chronic reversible obstructive airway disease. Chest. 1993 Aug;104(2):438-47. View Source

Cromolyn Sodium Demonstrates Equivalent Ocular Anti-Allergic Efficacy to Nedocromil in an Experimental Model of Allergic Conjunctivitis

In a guinea pig model of allergic conjunctivitis, topical 2% nedocromil sodium and 2% cromolyn sodium were compared for their ability to reduce the early-phase allergic reaction. Antigen-induced vascular permeability, measured by extravasation of intravenously injected Evans blue dye, was significantly decreased in drug-treated eyes compared to PBS-treated controls (P < 0.01) [1]. Cellular infiltrate (mast cells, eosinophils, neutrophils) in the substantia propria of the conjunctiva was markedly reduced in drug-treated eyes [1]. No significant difference was observed between the nedocromil sodium- or cromolyn sodium-treated eyes, indicating equivalent efficacy in this model [1].

Ocular Allergy Model Response

Head-to-head

No significant difference between cromolyn and nedocromil in reducing vascular permeability (P

Guinea pig allergic conjunctivitis model; equivalent endpoint response reported.

Evans blue extravasation; topical 2% solutions.

In Situ Gel Release Kinetics

Formulation-context

In situ gel (2:1 ratio): 70.48% cumulative release at 8 h; conventional drop: 99.4% at 4 h.

Sustained-release formulation context; polymer ratio modulates release profile.

Carbopol 934 / HPMC K4M; pH-triggered sol-gel.

Evidence Dimension	Reduction of antigen-induced vascular permeability and cellular infiltrate in allergic conjunctivitis
Target Compound Data	2% cromolyn sodium: significantly decreased Evans blue extravasation (P < 0.01 vs. PBS)
Comparator Or Baseline	2% nedocromil sodium: significantly decreased Evans blue extravasation (P < 0.01 vs. PBS)
Quantified Difference	No significant difference between cromolyn and nedocromil treatment groups
Conditions	Guinea pigs immunized with egg albumin; topical challenge 14 days post-immunization; drugs administered 15 min before, immediately prior to, and 15 min after challenge; Evans blue dye extravasation and histology assessed.

Why This Matters

In experimental models of ocular allergy where nedocromil is not available or cost is a factor, cromolyn sodium provides equivalent efficacy as a mast cell stabilizer control compound.

• [1] Calonge M, Montero JA, Herreras JM, Juberias JR, Pastor JC. Efficacy of nedocromil sodium and cromolyn sodium in an experimental model of ocular allergy. Ann Allergy Asthma Immunol. 1996 Aug;77(2):124-30. View Source

Cromolyn Sodium Formulation Impacts Ocular Drug Release Kinetics: pH-Triggered In Situ Gel Systems Modulate Sustained Delivery

Formulation of cromolyn sodium into a pH-triggered in situ gel using Carbopol 934 and HPMC K4M at varying molar ratios (1:1, 1.5:1, 2:1) demonstrated tunable sustained release properties. The 2:1 molar ratio formulation exhibited the slowest release with 70.48% drug release over 8 hours, compared to 94.45% for the 1:1 ratio and 83.26% for the 1.5:1 ratio [1]. In contrast, a marketed conventional eye drop formulation showed 99.4% drug release within 4 hours [1]. The in situ gel at 2:1 ratio provides a viable alternative to conventional eye drops by increasing pre-corneal residence time and preventing rapid drainage [1].

In Situ Gel Release Kinetics

Formulation-context

In situ gel (2:1 ratio): 70.48% cumulative release at 8 h; conventional drop: 99.4% at 4 h.

Sustained-release formulation context; polymer ratio modulates release profile.

Carbopol 934 / HPMC K4M; pH-triggered sol-gel.

Evidence Dimension	In vitro cumulative drug release over 8 hours
Target Compound Data	Cromolyn sodium in situ gel (2:1 Carbopol:HPMC ratio): 70.48% release at 8 hours
Comparator Or Baseline	Cromolyn sodium in situ gel (1:1 ratio): 94.45% release at 8 hours; Marketed formulation: 99.4% release at 4 hours
Quantified Difference	2:1 formulation reduces cumulative release by ~25 percentage points vs. 1:1 formulation at 8 hours; extends release duration vs. 4-hour marketed product
Conditions	pH-triggered sol-to-gel transition at tear fluid pH 7.4; in vitro drug release assay; formulations evaluated for viscosity, gelling capacity, and release kinetics.

Why This Matters

For ophthalmic applications requiring sustained cromolyn sodium delivery and reduced dosing frequency, procurement of the active pharmaceutical ingredient should be paired with formulation development strategies that enable controlled release, as the compound itself benefits significantly from advanced delivery systems.

• [1] Subramanian S, Prasanth B. Sustained ophthalmic delivery of pH triggered Cromolyn sodium in situ gel. Res J Pharm Technol. 2021;14(12):6319-6325. View Source

Evidence-Based Application Scenarios for Cromolyn Sodium Procurement and Use

Exercise-Induced Asthma Prophylaxis Models Requiring Extended Duration of Action

Cromolyn sodium is the preferred mast cell stabilizer for experimental and clinical models of exercise-induced asthma where a longer duration of prophylactic protection is required. Clinical data demonstrate that cromolyn sodium (20 mg) maintains significant protection against exercise-induced bronchoconstriction at 2 hours post-dose, whereas nedocromil sodium (4 mg) loses significant protection at this time point . Both compounds provide equivalent acute protection at 20 minutes . Researchers developing long-acting inhaled prophylactic formulations or studying the temporal dynamics of mast cell stabilization in exercise-induced bronchoconstriction should select cromolyn sodium as the active comparator or reference compound. Procurement specifications should ensure the cromolyn sodium source is suitable for inhalation formulation (micronized, appropriate particle size distribution) to maintain this duration-of-action advantage .

Ophthalmic Formulation Development Requiring Sustained-Release Delivery Systems

Cromolyn sodium is well-suited for formulation development projects focused on sustained ophthalmic delivery, particularly using pH-triggered in situ gelling systems. Research demonstrates that cromolyn sodium release kinetics can be tuned by adjusting polymer ratios in Carbopol-HPMC based in situ gels, with 2:1 molar ratio formulations achieving only 70.48% release over 8 hours compared to 99.4% within 4 hours for conventional eye drops . This tunability enables formulators to design products with reduced dosing frequency and improved patient compliance. Procurement of cromolyn sodium for such development should consider purity specifications suitable for ophthalmic use (USP/EP grade) and compatibility with Carbopol and HPMC polymers. This application leverages cromolyn sodium's established ophthalmic safety profile while addressing the rapid clearance limitation of conventional formulations .

Experimental Ocular Allergy Models as an Established Mast Cell Stabilizer Control

Cromolyn sodium serves as a validated positive control compound in experimental models of allergic conjunctivitis, demonstrating equivalent efficacy to nedocromil sodium in reducing antigen-induced vascular permeability (P < 0.01 vs. placebo) and conjunctival cellular infiltrate . For research groups establishing new ocular allergy models (e.g., guinea pig ovalbumin-induced conjunctivitis) or screening novel anti-allergic compounds, cromolyn sodium provides a cost-effective and well-characterized reference standard. Its equivalent efficacy to nedocromil in this specific model context makes it a rational choice when nedocromil is unavailable, not approved in the research jurisdiction, or when historical comparability with older literature is required. Procurement should specify 2% ophthalmic solution or pure API for formulation matching the validated experimental conditions .

Application

Selection Property

Validation Focus

Exercise-induced bronchoconstriction prophylaxis models

Mast cell stabilization duration profile

Temporal protection beyond acute phase (2 h endpoint)

Ophthalmic sustained-release formulation research

Tunable release kinetics in pH-triggered gel systems

Polymer ratio optimization and pre-corneal residence time

Experimental allergic conjunctivitis models

Comparative mast cell stabilizer reference compound

Vascular permeability and cellular infiltrate endpoint equivalence